Cas no 61312-64-9 (Benzenemethanol, 3-chloro-4-methyl-, acetate)

Benzenemethanol, 3-chloro-4-methyl-, acetate structure

61312-64-9 structure

Product Name:Benzenemethanol, 3-chloro-4-methyl-, acetate

CAS No:61312-64-9

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

CID:484600

PubChem ID:57718367

Update Time:2025-04-19

Benzenemethanol, 3-chloro-4-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 3-chloro-4-methyl-, acetate
- acetic acid,(3-chloro-4-methylphenyl)methanol
- 61312-64-9
- EN300-7465555
- (3-CHLORO-4-METHYLPHENYL)METHYL ACETATE
- SCHEMBL13034159
- AKOS027473699
- Inchi： 1S/C10H11ClO2/c1-7-3-4-9(5-10(7)11)6-13-8(2)12/h3-5H,6H2,1-2H3
- InChI Key： SHGYJCHRGKLVGT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C)COC(C)=O

Computed Properties

Exact Mass: 216.05539
Monoisotopic Mass: 198.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 57.53

Benzenemethanol, 3-chloro-4-methyl-, acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7465555-0.05g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	0.05g	$81.0	2024-05-23
Enamine	EN300-7465555-0.1g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	0.1g	$120.0	2024-05-23
Enamine	EN300-7465555-0.25g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	0.25g	$172.0	2024-05-23
Enamine	EN300-7465555-0.5g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	0.5g	$320.0	2024-05-23
Enamine	EN300-7465555-1.0g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	1.0g	$428.0	2024-05-23
Enamine	EN300-7465555-2.5g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	2.5g	$838.0	2024-05-23
Enamine	EN300-7465555-5.0g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	5.0g	$1240.0	2024-05-23
Enamine	EN300-7465555-10.0g	(3-chloro-4-methylphenyl)methyl acetate	61312-64-9	95%	10.0g	$1839.0	2024-05-23

Benzenemethanol, 3-chloro-4-methyl-, acetate Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

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